Cas no 839685-84-6 (N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 839685-84-6
• MF: C₁₄H₁₂FN₃O₂
• MW: 273.262386322021
• CID: 5476172
• Update Time: 2025-06-18

N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluorophenyl)-N-(pyridin-2-ylmethyl)oxamide
• N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C14H12FN3O2/c15-10-4-3-6-11(8-10)18-14(20)13(19)17-9-12-5-1-2-7-16-12/h1-8H,9H2,(H,17,19)(H,18,20)
• InChI Key： QNXZQMCCMCGKFJ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C(NC1=CC=CC(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide

N-(3-Fluorophenyl)-N'-(Pyridin-2-yl)methylethanediamide (CAS No. 839685-84-6): An Overview of Its Properties and Applications

N-(3-Fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 839685-84-6) is a versatile compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FPMED, is characterized by its distinct functional groups, including a fluorinated phenyl ring and a pyridine moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide is C₁₄H₁₅FN₂O, and its molecular weight is approximately 250.28 g/mol. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity to various biological targets. The pyridine moiety, on the other hand, is known for its basicity and ability to form hydrogen bonds, making it an attractive functional group for drug design.

Recent studies have highlighted the potential of N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific receptors involved in neuronal signaling, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that FPMED exhibits potent activity against N-methyl-D-aspartate (NMDA) receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. A recent study published in the European Journal of Pharmacology reported that FPMED significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

Safety and toxicity profiles are critical considerations for any potential drug candidate. Initial toxicity studies on N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide have indicated low toxicity at therapeutic doses. However, comprehensive toxicological evaluations are ongoing to ensure its safety for long-term use. These studies will provide valuable insights into the compound's safety profile and help guide its development as a therapeutic agent.

The synthesis of N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide has been well-documented in the literature. A common synthetic route involves the reaction of 3-fluoroaniline with 2-picolyl chloride followed by condensation with ethylenediamine. This multi-step process yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, N-(3-fluorophenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 839685-84-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and inflammation. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use as a therapeutic agent.